1-[4-(Dimethylamino)phenyl]-1-propanol

• IUPAC Name: 1-[4-(dimethylamino)phenyl]propan-1-ol
• InChI: InChI=1S/C11H17NO/c1-4-11(13)9-5-7-10(8-6-9)12(2)3/h5-8,11,13H,4H2,1-3H3
• InChI Key: FRDORHHXSGBNCP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)N(C)C)O
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

1-[4-(Dimethylamino)phenyl]-1-propanol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antidepressant Agent Development : A study by Clark et al. (1979) explored analogues of 1-[4-(Dimethylamino)phenyl]-1-propanol for potential antidepressant effects, highlighting one compound, BRL 14342, for its promising activity in animal models of depression and minimal anticholinergic side effects (Clark et al., 1979).

• Antimicrobial Properties : Dimmock et al. (1976) investigated aromatic esters of 1-[4-(Dimethylamino)phenyl]-1-propanol and its cyclic analogs, finding that cyclic analogs showed approximately twice the antimicrobial activity of the open chain series (Dimmock et al., 1976).

• Optical Device Applications : Rahulan et al. (2014) synthesized a derivative of 1-[4-(Dimethylamino)phenyl]-1-propanol and studied its nonlinear optical properties. The compound showed potential for use in optical devices like limiters due to its ability to switch from saturable absorption to reverse saturable absorption with increased excitation intensity (Rahulan et al., 2014).

• Electropolymerization Studies : Bıyıklıoğlu and Alp (2017) conducted a study on the electropolymerization of silicon naphthalocyanines substituted with 1-[4-(Dimethylamino)phenyl]-1-propanol derivatives. They found that these derivatives exhibited non-aggregated behavior and could be electropolymerized due to the oxidative electropolymerization of their substituents (Bıyıklıoğlu & Alp, 2017).

• Chiral Intermediate Synthesis : Choi et al. (2010) utilized a yeast reductase to synthesize 3-chloro-1-phenyl-1-propanol, a chiral intermediate in antidepressant drug synthesis, from a derivative of 1-[4-(Dimethylamino)phenyl]-1-propanol with high enantioselectivity (Choi et al., 2010).

• CO2 Capture Research : Cao et al. (2019) studied 1-Dimethylamino-2-propanol (1DMA2P), a tertiary amine related to 1-[4-(Dimethylamino)phenyl]-1-propanol, for its effectiveness in CO2 capture using a hollow fiber membrane contactor. This research contributes to understanding the application of similar compounds in environmental technology (Cao et al., 2019).

• Antiviral Activity Research : Takada (1961) synthesized several derivatives of 1-Phenyl-3-amino-1-propanol, which is structurally related to 1-[4-(Dimethylamino)phenyl]-1-propanol, and tested their antiviral activities, finding some compounds effective against influenza A virus and Japanese B encephalitis virus (Takada, 1961).